Cas no 20857-92-5 (1-(4-Nitrobenzoyl)piperidine)

• Product Name: 1-(4-Nitrobenzoyl)piperidine
• CAS No: 20857-92-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD00444400
• CID: 274256
• PubChem ID: 225468
• Update Time: 2025-06-15

1-(4-Nitrobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-nitrophenyl)-1-piperidinyl-
• (4-nitrophenyl)-piperidin-1-ylmethanone
• 1-(4-Nitrobenzoyl)piperidine
• (4-nitrophenyl)( piperidin-1-yl)methanone
• (4-nitrophenyl)-N-(piperidin-1-yl)methanone
• 1-(p-Nitrobenzoyl)piperidine
• 4-nitrophenyl piperidyl ketone
• 4-nitrophenyl-1-piperidinylmethanone
• AC1Q5DPD
• N-p-nitrobenzoylpiperidine
• NSC14878
• Oprea1_165731
• Oprea1_542828
• ST021085
• SureCN1590712
• DTXSID20279973
• (4-NITROPHENYL)(PIPERIDIN-1-YL) METHANONE
• AKOS000504209
• (4-nitro-phenyl)-piperidin-1-yl-methanone
• CS-0313254
• SR-01000395496
• SR-01000395496-1
• SCHEMBL1590712
• CAKBAYWOHIUVHR-UHFFFAOYSA-N
• Methanone, (4-nitrophenyl)-1-piperidinyl-
• MFCD00444400
• (4-nitrophenyl)(piperidin-1-yl)methanone
• 20857-92-5
• EU-0067632
• Z31424018
• Piperidine, 1-(p-nitrobenzoyl)-
• CHEMBL4548007
• NS00005251
• Piperidine, 1-(4-nitrobenzoyl)-
• AS-8138
• NSC-14878

• MDL： MFCD00444400
• Inchi： 1S/C12H14N2O3/c15-12(13-8-2-1-3-9-13)10-4-6-11(7-5-10)14(16)17/h4-7H,1-3,8-9H2
• InChI Key： CAKBAYWOHIUVHR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1CCCCC1

Computed Properties

• Exact Mass: 234.10052
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45
• LogP: 2.68200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-Nitrobenzoyl)piperidine

Introduction to 1-(4-Nitrobenzoyl)piperidine (CAS No. 20857-92-5)

1-(4-Nitrobenzoyl)piperidine, with the CAS number 20857-92-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a nitrobenzoyl moiety, making it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 1-(4-Nitrobenzoyl)piperidine is C₁₃H₁₄N₂O₃, and its molecular weight is 246.26 g/mol. The compound's structure consists of a piperidine ring, which is a six-membered cyclic amine, and a nitrobenzoyl group attached to one of the nitrogen atoms of the piperidine ring. This structural arrangement imparts specific chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

In recent years, 1-(4-Nitrobenzoyl)piperidine has been studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules, particularly those with biological activity. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of 1-(4-Nitrobenzoyl)piperidine as a building block in the development of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in animal models, suggesting its potential for further clinical evaluation.

Beyond its therapeutic applications, 1-(4-Nitrobenzoyl)piperidine has also been explored for its utility in chemical synthesis. Its reactivity and stability make it an attractive starting material for various synthetic routes. A notable example is its use in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. A study published in the Tetrahedron Letters in 2022 demonstrated an efficient method for synthesizing substituted pyridines using 1-(4-Nitrobenzoyl)piperidine as a key intermediate. This method not only improved yield but also reduced reaction time and environmental impact compared to traditional synthetic routes.

The physical properties of 1-(4-Nitrobenzoyl)piperidine, such as its melting point, solubility, and stability, have been extensively characterized. The compound typically appears as a white crystalline solid with a melting point ranging from 135°C to 137°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, while 1-(4-Nitrobenzoyl)piperidine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 1-(4-Nitrobenzoyl)piperidine has also been considered in recent studies. Research published in the Journal of Environmental Science and Health in 2023 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it does not pose significant environmental risks under normal use conditions, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, 1-(4-Nitrobenzoyl)piperidine (CAS No. 20857-92-5) is a versatile compound with promising applications in medicinal chemistry and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.